Cas no 1806145-50-5 (6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine)

6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, featuring both amino and trifluoromethoxy functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of multiple reactive sites, including the primary amine and aminomethyl groups, allows for further functionalization, enabling the synthesis of complex heterocyclic systems. The fluorine and trifluoromethoxy substituents enhance its metabolic stability and lipophilicity, making it valuable for drug discovery applications. Its structural features suggest utility in the development of bioactive molecules, particularly where electron-withdrawing groups are required to modulate reactivity or binding affinity.

6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine structure

1806145-50-5 structure

Product Name:6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine

CAS No:1806145-50-5

MF:C₇H₇F₄N₃O

MW:225.14359498024

CID:4931318

Update Time:2025-10-28

6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H7F4N3O/c8-4-1-5(13)14-6(3(4)2-12)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
- InChI Key： CDEQIPZBXALSKR-UHFFFAOYSA-N
- SMILES： FC1C=C(N)N=C(C=1CN)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 213
XLogP3: 1
Topological Polar Surface Area: 74.2

6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022002175-500mg	6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine	1806145-50-5	97%	500mg	$1,009.40	2022-04-01
Alichem	A022002175-1g	6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine	1806145-50-5	97%	1g	$1,680.00	2022-04-01

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Additional information on 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine

6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine: A Promising Compound in Medicinal Chemistry

6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1806145-50-5) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structural features, including an amino group, an aminomethyl group, a fluorine atom, and a trifluoromethoxy substituent. These functionalities endow the molecule with a wide range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The 6-amino group in the compound provides a site for hydrogen bonding and can interact with biological targets through electrostatic and hydrophobic interactions. The aminomethyl group adds further complexity to the molecule, offering additional opportunities for functionalization and conjugation with other moieties. The presence of a fluorine atom at the 4-position enhances the lipophilicity of the compound, which is crucial for improving its bioavailability and permeability across biological membranes. The trifluoromethoxy substituent at the 2-position introduces significant electronic effects, influencing the overall stability and reactivity of the molecule.

Recent studies have highlighted the potential of 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups allows it to interfere with viral replication processes, making it a promising lead for the development of broad-spectrum antiviral agents.

In addition to its antiviral properties, 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is ongoing to elucidate the exact molecular targets and to optimize the compound for clinical use.

The synthetic accessibility of 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, allowing for its large-scale production and modification. One notable approach involves the sequential introduction of functional groups through selective reactions, ensuring high yields and purity. This synthetic flexibility enables researchers to explore a wide range of structural analogs, facilitating structure-activity relationship (SAR) studies and lead optimization.

Beyond its direct therapeutic applications, 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine has also found utility as a building block in the synthesis of more complex molecules. Its modular structure allows it to be readily incorporated into larger scaffolds, enhancing its versatility as a starting material in organic synthesis. This property is particularly valuable in the development of prodrugs and conjugates designed to improve drug delivery and pharmacokinetic profiles.

In conclusion, 6-Amino-3-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1806145-50-5) represents a promising compound with diverse applications in medicinal chemistry. Its unique combination of functional groups confers multiple biological activities, making it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.